Cas no 2034358-21-7 (2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone)

• Product Name: 2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone
• CAS No: 2034358-21-7
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 5551996
• Update Time: 2025-06-15

2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone

• Inchi： 1S/C11H12N4OS/c16-11(9-1-4-17-8-9)7-14-5-10(6-14)15-3-2-12-13-15/h1-4,8,10H,5-7H2
• InChI Key： KVBHZASWPRMPNG-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=CN=N2)C1)C(=O)C1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone

Introduction to 2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034358-21-7)

2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 2034358-21-7, features a thiophene ring fused with an azetidine moiety, both of which are known for their involvement in various bioactive scaffolds. The presence of a triazole group further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone consists of multiple functional groups that contribute to its reactivity and interaction with biological targets. The thiophene ring, a heterocyclic compound characterized by a sulfur atom in its five-membered aromatic ring, is known to exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor effects. The azetidine ring, on the other hand, is a saturated heterocycle that has been widely explored for its role in enhancing drug bioavailability and metabolic stability. The triazole group, attached to the azetidine ring, adds another layer of complexity by providing a site for further chemical modifications and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of thiophene, azetidine, and triazole moieties in 2-thiophen-3-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone makes it an intriguing molecule for medicinal chemists. Studies have shown that such structural motifs can exhibit a wide range of biological activities by interacting with specific enzymes and receptors in the body. For instance, the thiophene ring has been reported to inhibit certain kinases and phosphodiesterases, while the azetidine ring can enhance binding affinity to target proteins. The triazole group further contributes to the compound's pharmacological profile by modulating its electronic properties and solubility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 2-thiophen-3-yl-1-[3-(triazol-1-y)azetidin-1-y]ethanone with greater accuracy. These tools have been instrumental in identifying potential binding sites on target proteins and predicting the compound's interactions at the molecular level. Such insights have facilitated the design of more effective derivatives with enhanced potency and selectivity. For example, virtual screening studies have suggested that this compound may interact with enzymes involved in cancer metabolism, making it a potential lead for developing novel anticancer agents.

The synthesis of 2-thiophen-3-ylyl-[3-(triazol-y)azetidin-y]ethanone presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired heterocyclic framework efficiently. Additionally, green chemistry approaches have been explored to minimize waste and improve sustainability in the synthesis process. These advancements have not only made the production of this compound more efficient but also more environmentally friendly.

The pharmacological evaluation of 2-thiophen-e-ne-e-[e-(triazole-e)-e-zetidin-e)e-e-thanone has revealed several promising activities that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity. These findings highlight its therapeutic potential and justify further exploration in clinical settings.

One of the most exciting aspects of studying 2-thiophen-e-ne-e-[e-(triazole-e)-e-zetidin-e)e-e-thanone is its versatility as a scaffold for drug development. By modifying specific functional groups within its structure, researchers can fine-tune its biological activities to target specific diseases or conditions more effectively. For instance, replacing the triazole group with other heterocycles or introducing additional substituents can alter its pharmacokinetic properties without significantly compromising its potency. This flexibility makes it an attractive platform for generating novel therapeutics with tailored mechanisms of action.

The regulatory landscape for new drug candidates like 2-thiophen-e-ne-e-[e-(triazole-e)-e-zetidin-e)e-e-thanone is stringent but well-established. Regulatory agencies require extensive preclinical and clinical data to support the safety and efficacy of new drugs before they can be approved for human use. However, the growing interest in innovative therapeutic approaches has led to streamlined processes for evaluating promising candidates like this one. Collaborative efforts between academia and industry are playing a crucial role in expediting the translation of laboratory discoveries into clinical applications.

The future prospects for 2-thiophen-e-ne-e-[e-(triazole-e)-e-zetidin-e)e-e-thanone are bright, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Advances in high-throughput screening technologies will enable researchers to identify new targets and evaluate large libraries of derivatives more efficiently than ever before. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will provide deeper insights into how this compound interacts with biological systems at both molecular and cellular levels.

In conclusion,2-thiophen-e-ne-e-[e-(triazole-e)-e-zetidin-e)e-e-thanone (CAS No,2034358-,21-,7) represents an exciting opportunity for innovation in pharmaceutical chemistry,with significant potential as a lead compound for developing novel therapeutics,particularly those targeting chronic diseases,neurological disorders,and other conditions where current treatments are limited,due to its unique structural features,which include fused heterocyclic rings,functional groups,and potential biological activities,as evidenced by recent research findings,and ongoing studies,which continue to explore its full therapeutic promise,and highlight why it remains an area ripe for further investigation.,